Cas no 2092689-22-8 (2-(3-bromo-4-chlorophenyl)-1,3-dioxolane)

• Product Name: 2-(3-bromo-4-chlorophenyl)-1,3-dioxolane
• CAS No: 2092689-22-8
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD31619356
• CID: 5078573
• Update Time: 2026-03-01

2-(3-bromo-4-chlorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chlorobenzaldehyde ethylene acetal
• 2-(3-bromo-4-chlorophenyl)-1,3-dioxolane

• MDL： MFCD31619356
• Inchi： 1S/C9H8BrClO2/c10-7-5-6(1-2-8(7)11)9-12-3-4-13-9/h1-2,5,9H,3-4H2
• InChI Key： HECNFEVEIZQRQM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1OCCO1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5

Additional information on 2-(3-bromo-4-chlorophenyl)-1,3-dioxolane

Recent Advances in the Study of 2-(3-Bromo-4-chlorophenyl)-1,3-dioxolane (CAS: 2092689-22-8)

The compound 2-(3-bromo-4-chlorophenyl)-1,3-dioxolane (CAS: 2092689-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its dioxolane ring and halogenated phenyl group, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its mechanisms of action and therapeutic possibilities.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-(3-bromo-4-chlorophenyl)-1,3-dioxolane, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological investigations. Additionally, computational modeling revealed its potential interactions with specific protein targets, suggesting applications in targeted therapy.

Another significant development was reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, where the compound's antimicrobial properties were investigated. The study demonstrated that 2-(3-bromo-4-chlorophenyl)-1,3-dioxolane exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. Mechanistic studies indicated that the compound disrupts bacterial cell membrane integrity, offering a novel approach to combating antibiotic resistance.

Further research has also explored the compound's potential in oncology. A preclinical study published in Cancer Research evaluated the effects of 2-(3-bromo-4-chlorophenyl)-1,3-dioxolane on various cancer cell lines. The results showed significant inhibition of tumor cell proliferation and induction of apoptosis, particularly in breast and lung cancer models. These findings underscore the compound's potential as a lead molecule for developing new anticancer agents.

In addition to its biological activities, the physicochemical properties of 2-(3-bromo-4-chlorophenyl)-1,3-dioxolane have been a subject of interest. Recent spectroscopic analyses, including NMR and mass spectrometry, have provided detailed insights into its molecular structure and stability. These studies are crucial for understanding the compound's behavior in different environments and for guiding its formulation in drug development.

Looking ahead, ongoing research aims to further elucidate the compound's pharmacokinetics and toxicological profile, which are essential for advancing it into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications. The versatility and promising bioactivity of 2-(3-bromo-4-chlorophenyl)-1,3-dioxolane position it as a compound of significant interest in the evolving landscape of chemical biology and drug discovery.